Cas no 939-08-2 (5-pyridin-4-yl-2,4-dihydro-1,2,4triazol-3-one)

5-Pyridin-4-yl-2,4-dihydro-1,2,4-triazol-3-one is a heterocyclic compound featuring a triazolone core substituted with a pyridinyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The compound's pyridine moiety enhances its ability to participate in hydrogen bonding and metal coordination, while the triazolone ring offers versatility in synthetic modifications. Its balanced polarity and stability make it suitable for intermediate synthesis in drug discovery, particularly for targeting biologically active molecules. The compound's well-defined molecular framework allows for precise functionalization, enabling researchers to explore structure-activity relationships in medicinal chemistry.

5-pyridin-4-yl-2,4-dihydro-1,2,4triazol-3-one structure

939-08-2 structure

Product name:5-pyridin-4-yl-2,4-dihydro-1,2,4triazol-3-one

CAS No:939-08-2

MF:C₇H₆N₄O

MW:162.148740291595

CID:1028317

PubChem ID:135415580

5-pyridin-4-yl-2,4-dihydro-1,2,4triazol-3-one Chemical and Physical Properties

Names and Identifiers

- 3-(Pyridin-4-yl)-1H-1,2,4-triazol-5(4H)-one
- 5-pyridin-4-yl-1,2-dihydro-1,2,4-triazol-3-one
- EN300-156486
- 3-Hydroxy-5-(4-pyridyl)-1,2,4(H)-triazole
- SCHEMBL19852599
- 5-Pyridin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one
- 4H-1,2,4-Triazol-3-ol, 5-(4-pyridinyl)-
- 4H-1,2,4-Triazol-3-ol, 5-(4-pyridyl)-
- 939-08-2
- AKOS005260603
- 5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- DTXSID90239862
- Z1953499976
- 5-Pyridin-4-yl-4H-[1,2,4]triazol-3-ol
- 5-(pyridin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one
- 5-(4-pyridyl)-4H-1,2,4-triazol-3-ol
- AKOS026728538
- Pyridine, 4-(3-hydroxy-4H-1,2,4-triazol-5-yl)-
- 3-pyridin-4-yl-1,4-dihydro-1,2,4-triazol-5-one
- 3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
- G10727
- 5-(PYRIDIN-4-YL)-1,2-DIHYDRO-1,2,4-TRIAZOL-3-ONE
- 5-(4-Pyridyl)-1H-1,2,4-triazol-3(2H)-one
- 3H-1,2,4-TRIAZOL-3-ONE, 1,2-DIHYDRO-5-(4-PYRIDINYL)-
- DB-339379
- 5-pyridin-4-yl-2,4-dihydro-1,2,4triazol-3-one
- MDL： MFCD19685619
- Inchi： InChI=1S/C7H6N4O/c12-7-9-6(10-11-7)5-1-3-8-4-2-5/h1-4H,(H2,9,10,11,12)
- InChI Key： UKPXYDJSESBHPR-UHFFFAOYSA-N
- SMILES： C1=C(C=CN=C1)C2=NNC(=N2)O

Computed Properties

Exact Mass: 162.05416083g/mol
Monoisotopic Mass: 162.05416083g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 66.4Å²

5-pyridin-4-yl-2,4-dihydro-1,2,4triazol-3-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-156486-0.25g	5-(pyridin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one	939-08-2	95%	0.25g	$155.0	2023-02-14
Enamine	EN300-156486-5.0g	5-(pyridin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one	939-08-2	95%	5.0g	$1001.0	2023-02-14
Enamine	EN300-156486-10.0g	5-(pyridin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one	939-08-2	95%	10.0g	$1860.0	2023-02-14
Enamine	EN300-156486-0.5g	5-(pyridin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one	939-08-2	95%	0.5g	$244.0	2023-02-14
Enamine	EN300-156486-0.1g	5-(pyridin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one	939-08-2	95%	0.1g	$108.0	2023-02-14
TRC	P993670-50mg	5-pyridin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one	939-08-2		50mg	$ 70.00	2022-06-03
Alichem	A029190794-1g	3-(Pyridin-4-yl)-1H-1,2,4-triazol-5(4H)-one	939-08-2	95%	1g	$431.64	2023-08-31
A2B Chem LLC	AI03486-1g	5-(Pyridin-4-yl)-2h-1,2,4-triazol-3-ol	939-08-2	95%	1g	$365.00	2024-07-18
Enamine	EN300-156486-50mg	5-(pyridin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one	939-08-2	95.0%	50mg	$72.0	2023-09-24
1PlusChem	1P00H8LA-250mg	3-(Pyridin-4-yl)-1H-1,2,4-triazol-5(4H)-one	939-08-2	95%	250mg	$208.00	2025-02-28